Cas no 68892-05-7 (10-Undecenoic acid,3,7-dimethyl-2,6-octadien-1-yl ester)

• Product Name: 10-Undecenoic acid,3,7-dimethyl-2,6-octadien-1-yl ester
• CAS No: 68892-05-7
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• CID: 515052
• PubChem ID: 111691
• Update Time: 2025-04-19

10-Undecenoic acid,3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 10-Undecenoic acid,3,7-dimethyl-2,6-octadien-1-yl ester
• 3,7-dimethylocta-2,6-dienyl undec-10-enoate
• (2E)-3,7-dimethylocta-2,6-dien-1-yl undec-10-enoate
• 10-Undecenoic acid, 3,7-dimethyl-2,6-octadienyl ester
• Geranyl undec-10-enylate
• 10-Undecenoic acid, 3,7-dimethyl-2,6-octadien-1-yl ester
• 68892-05-7
• undec-10-enoic acid 3,7-dimethyl-oct-2,6-dienyl ester
• LUZKKLNTWSGPEE-UHFFFAOYSA-N
• NS00036735

• Inchi： 1S/C21H36O2/c1-5-6-7-8-9-10-11-12-16-21(22)23-18-17-20(4)15-13-14-19(2)3/h5,14,17H,1,6-13,15-16,18H2,2-4H3
• InChI Key： LUZKKLNTWSGPEE-UHFFFAOYSA-N
• SMILES： O(CC=C(C)CC/C=C(\C)/C)C(CCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 320.27168
• Monoisotopic Mass: 320.27153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.888
• Boiling Point: 405.9°C at 760 mmHg
• Flash Point: 100.2°C
• Refractive Index: 1.47
• PSA: 26.3